L-Alanyl-L-tryptophan

• IUPAC Name: (2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-(1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C14H17N3O3/c1-8(15)13(18)17-12(14(19)20)6-9-7-16-11-5-3-2-4-10(9)11/h2-5,7-8,12,16H,6,15H2,1H3,(H,17,18)(H,19,20)/t8-,12-/m0/s1
• InChI Key: WUGMRIBZSVSJNP-UFBFGSQYSA-N
• Canonical SMILES: CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)O)N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC1=CNC2=CC=CC=C21)C(=O)O)N
• Molecular Formula: C14H17N3O3
• DSSTOX Substance ID: DTXSID901314661
• Molecular Weight: 275.30 g/mol
• Physical Description: Solid
• CAS RN: 16305-75-2
• Melting Point: 230 °C

Description

L-Alanyl-L-tryptophan, also known as Ala-Trp, is an amino acid derivative that has been studied for its potential use in various scientific research applications. It is an essential amino acid, meaning that it is not synthesized in the body and must be obtained from dietary sources. These short peptides act as angiotensin I-converting enzyme (ACE) inhibitors.

Synthesis Analysis

L-Tryptophan is typically produced through chemical synthesis, direct fermentation, and enzymatic conversion. Microbial fermentation is the most commonly used method to produce L-tryptophan, which calls for an effective cell factory. The mechanism of L-tryptophan biosynthesis in Escherichia coli, the widely used producer of L-tryptophan, is well understood. The synthetic pathways and engineering strategies of L-tryptophan in E. coli and S. cerevisiae have been reviewed and compared.

Molecular Structure Analysis

The molecular formula of L-Alanyl-L-tryptophan is C14H17N3O3. Its average mass is 275.303 Da and its monoisotopic mass is 275.126984 Da. L-Alanyl-L-tryptophan has been used in vibrational absorption, vibrational circular dichroism, Raman scattering, Raman optical activity, and surface-enhanced Raman spectroscopy to study protein and DNA structures, hydration, and the binding of ligands, drugs, pesticides, or herbicides.

Chemical Reactions Analysis

A number of important side reactions occur during the catabolism of tryptophan on the pathway to acetoacetate. The first enzyme of the catabolic pathway is an iron porphyrin oxygenase that opens the indole ring.

Physical And Chemical Properties Analysis

L-Tryptophan is an aromatic amino acid with unique physico-chemical properties. It is often encountered in membrane proteins, especially at the level of the water/bilayer interface. It plays a role in membrane protein stabilization, anchoring, and orientation in lipid bilayers.

Scientific Research Applications

Metabolic Engineering

. The biosynthetic pathway of L-tryptophan has been reconstructed in E. . .

Pharmaceutical Industry

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Food and Feed Industry

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Vibrational Spectroscopy

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Plant Growth and Development

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Fermentation Process Optimization

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Mechanism of Action

Target of Action

L-Alanyl-L-tryptophan, also known as Ala-Trp, is a dipeptide composed of the amino acids alanine and tryptophan . The primary targets of L-Alanyl-L-tryptophan are likely to be related to the metabolic pathways of its constituent amino acids, L-alanine and L-tryptophan .

Mode of Action

L-tryptophan is an essential amino acid that undergoes extensive metabolism, resulting in many bioactive molecules acting in various organs through different action mechanisms . L-alanine, on the other hand, can spare glutamine metabolism for high-demand tissues under inflammatory and/or highly catabolic situations .

Biochemical Pathways

L-tryptophan is metabolized via three pathways: the indole pathway in bacteria, and the kynurenine and serotonin pathways in mammalian cells . Disruptions in L-tryptophan metabolism are reported in several diseases, making L-tryptophan metabolism a promising therapeutic target . The metabolism of L-alanine is also crucial, particularly in the context of glutamine metabolism .

Pharmacokinetics

The pharmacokinetics of l-tryptophan have been extensively studied . L-tryptophan is an essential amino acid required for protein biosynthesis and is also a biochemical precursor of metabolites that significantly affect mammalian physiology .

Result of Action

The molecular and cellular effects of L-Alanyl-L-tryptophan’s action are likely to be related to the effects of its constituent amino acids. L-tryptophan is involved in the synthesis of serotonin, a neurotransmitter that plays a key role in mood regulation . L-alanine, on the other hand, can influence glutamine metabolism, which is crucial for various cellular functions .

Action Environment

The action, efficacy, and stability of L-Alanyl-L-tryptophan can be influenced by various environmental factors. For instance, the gut microbiota can influence the metabolism of L-tryptophan . Additionally, the availability of L-alanine can influence the metabolism of glutamine .

Safety and Hazards

The product has been shown to be non‐irritant to skin and eyes, and non‐toxic by inhalation but should be considered as a potential dermal sensitizer. The amino acid L‐tryptophan itself does not pose any risk for the environment.

Future Directions

A metabolically engineered strain for AQ production was successfully developed via inactivation of peptidases, screening of BacD, introduction of glutamine synthesis module, and balancing the glutamine and AQ synthesis modules to improve the yield of AQ. This work provides a microbial cell factory for efficient production of AQ with industrial potential.